molecular formula C26H28N4O3S2 B12198652 3-[(Z)-(3-hexyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-2-[(2-hydroxy-2-phenylethyl)amino]-4H-pyrido[1,2-a]pyrimidin-4-one

3-[(Z)-(3-hexyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-2-[(2-hydroxy-2-phenylethyl)amino]-4H-pyrido[1,2-a]pyrimidin-4-one

Cat. No.: B12198652
M. Wt: 508.7 g/mol
InChI Key: LGFJBWKXRSDFGU-PGMHBOJBSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

This compound is a heterocyclic hybrid molecule containing a pyrido[1,2-a]pyrimidin-4-one core fused with a thiazolidinone moiety. Key structural features include:

  • A (Z)-configuration at the methylidene bridge linking the thiazolidinone and pyridopyrimidinone systems .
  • A 2-hydroxy-2-phenylethylamino group at position 2 of the pyridopyrimidinone, contributing to hydrogen-bonding interactions and stereochemical complexity.

The compound’s design likely targets biological pathways involving protein-ligand interactions, given the prevalence of thiazolidinone derivatives in antimicrobial and anticancer research .

Properties

Molecular Formula

C26H28N4O3S2

Molecular Weight

508.7 g/mol

IUPAC Name

(5Z)-3-hexyl-5-[[2-[(2-hydroxy-2-phenylethyl)amino]-4-oxopyrido[1,2-a]pyrimidin-3-yl]methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one

InChI

InChI=1S/C26H28N4O3S2/c1-2-3-4-9-15-30-25(33)21(35-26(30)34)16-19-23(27-17-20(31)18-11-6-5-7-12-18)28-22-13-8-10-14-29(22)24(19)32/h5-8,10-14,16,20,27,31H,2-4,9,15,17H2,1H3/b21-16-

InChI Key

LGFJBWKXRSDFGU-PGMHBOJBSA-N

Isomeric SMILES

CCCCCCN1C(=O)/C(=C/C2=C(N=C3C=CC=CN3C2=O)NCC(C4=CC=CC=C4)O)/SC1=S

Canonical SMILES

CCCCCCN1C(=O)C(=CC2=C(N=C3C=CC=CN3C2=O)NCC(C4=CC=CC=C4)O)SC1=S

Origin of Product

United States

Biological Activity

The compound 3-[(Z)-(3-hexyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-2-[(2-hydroxy-2-phenylethyl)amino]-4H-pyrido[1,2-a]pyrimidin-4-one is a complex organic molecule notable for its potential biological activities. This article explores its synthesis, mechanisms of action, and biological effects, particularly focusing on its anti-cancer properties and enzyme inhibition capabilities.

Chemical Structure and Properties

The molecular formula of the compound is C25H34N4O3S2C_{25}H_{34}N_{4}O_{3}S_{2} with a molecular weight of approximately 502.7 g/mol. The structure includes a thiazolidinone ring and a pyridopyrimidinone core, which contribute to its biological activity.

Property Value
Molecular FormulaC25H34N4O3S2C_{25}H_{34}N_{4}O_{3}S_{2}
Molecular Weight502.7 g/mol
IUPAC Name3-[(Z)-(3-hexyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-2-(2-hydroxy-2-phenylethylamino)-4H-pyrido[1,2-a]pyrimidin-4-one

Synthesis

The synthesis of this compound involves multiple steps that typically start with the preparation of the thiazolidinone ring and the pyridopyrimidinone core. Key synthetic steps include:

  • Formation of Thiazolidinone Ring : Achieved through the reaction of suitable aldehydes with thiourea.
  • Cyclization : Involves combining pyrimidine derivatives with appropriate amines to form the pyridopyrimidinone core.

The mechanism by which this compound exerts its biological effects is primarily through interaction with specific enzymes or receptors. The structure allows it to fit into active sites of enzymes, potentially inhibiting their activity.

Anticancer Activity

Recent studies have highlighted the anticancer potential of compounds similar to 3-[(Z)-(3-hexyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-2-(2-hydroxy-2-phenylethyl)amino]-4H-pyrido[1,2-a]pyrimidin-4-one. For instance:

  • In vitro Studies : Compounds in this class have shown significant cytotoxic effects against various cancer cell lines such as MCF7 (breast cancer) and NCI-H460 (non-small cell lung cancer). The IC50 values for some derivatives were reported to be as low as 1.40 µM .
  • Mechanistic Insights : The anticancer effects are believed to be mediated through pathways involving PPAR-gamma activation, leading to apoptosis in tumor cells .

Enzyme Inhibition

The compound also demonstrates potential as an enzyme inhibitor:

  • Cholinesterase Inhibition : Similar thiazolidinedione compounds have shown inhibitory activity against butyrylcholinesterase (BChE) and acetylcholinesterase (AChE), indicating potential applications in treating neurodegenerative diseases.
  • Antimicrobial Activity : Preliminary data suggest that derivatives exhibit moderate antibacterial and antifungal activities against various pathogens including Escherichia coli and Staphylococcus aureus.

Case Studies

Several case studies illustrate the biological activity of thiazolidinedione derivatives:

  • Study on Anticancer Activity : A study evaluated the cytotoxic effects of thiazolidinedione derivatives on human tumor cell lines, reporting significant growth inhibition in MCF7 and SF268 cell lines with promising IC50 values .
  • Enzyme Inhibition Profile : Research focused on the enzyme inhibition profile revealed that certain analogs effectively inhibit cholinesterase enzymes, suggesting their potential utility in treating conditions like Alzheimer’s disease.

Comparison with Similar Compounds

Comparison with Structural Analogs

Structural Modifications and Functional Group Variations

Table 1: Key Structural Differences Among Analogs
Compound Name/ID Substituents on Thiazolidinone Substituents on Pyridopyrimidinone Key Functional Groups
Target Compound 3-hexyl 2-(2-hydroxy-2-phenylethyl)amino Thioxo, methylidene bridge (Z-config)
3-{(Z)-[3-(2-Methoxyethyl)-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-9-methyl-2-[(1-phenylethyl)amino]-4H-pyrido[1,2-a]pyrimidin-4-one 3-(2-methoxyethyl) 2-(1-phenylethyl)amino Methoxyethyl, phenylethyl (no hydroxy)
3-(4-methyl-2-oxo-2H-chromen-6-ylamino)-2-phenylthiazolidin-4-one Phenyl Chromenone-linked amino Chromenone, phenylthiazolidinone
7-phenyl-5-thiazolo[4,5-d]pyrimidine derivatives Phenylthiazolo Pyrimidine-linked amino Thiazolo-pyrimidine fusion

Key Observations :

  • The 2-hydroxy-2-phenylethylamino group distinguishes the target compound from analogs with non-hydroxylated phenylalkyl chains, suggesting enhanced solubility or target binding .

Bioactivity and Mode of Action

Table 2: Comparative Bioactivity of Thiazolidinone-Pyrimidine Hybrids
Compound Class Reported Bioactivity Mechanism Insights (from Evidence)
Target Compound Not explicitly reported Predicted: Protein-ligand interactions via thioxo and amino groups
Thiazolo[4,5-d]pyrimidines Anticancer (in vitro) Inhibition of kinase pathways
Thiazolidinone-chromenone hybrids Antioxidant, antimicrobial Radical scavenging, membrane disruption
Azo-linked thiazolidinones Antimicrobial (MIC: 2–8 µg/mL) Disruption of bacterial cell wall synthesis

Key Findings :

  • Thiazolidinone derivatives with electron-withdrawing groups (e.g., thioxo) exhibit enhanced bioactivity due to improved electrophilicity .
  • Compounds with hydrophobic substituents (e.g., hexyl) may target intracellular proteins, while hydrophilic groups (e.g., hydroxyethyl) favor extracellular interactions .

Physicochemical and Spectroscopic Properties

  • NMR Data: Analogs in and show characteristic shifts for thiazolidinone protons (δ 3.5–4.5 ppm) and pyrimidinone carbonyls (δ 160–170 ppm) .
  • Mass Spectrometry : highlights the utility of SVM models for predicting protein interactions based on mass spectra, applicable to the target compound .

Preparation Methods

Synthesis of the Thiazolidinone Core

The 3-hexyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene moiety is synthesized via a cyclocondensation reaction between hexylamine, carbon disulfide, and α-chloroketones. Bhattacharyya et al. demonstrated that β-cyclodextrin-SO₃H catalyzes this reaction in aqueous ethanol, achieving yields of 82–89% under reflux conditions . The mechanism involves β-cyclodextrin-SO₃H activating the carbonyl group of the α-chloroketone, facilitating nucleophilic attack by the amine and subsequent cyclization (Scheme 1) .

Reaction Conditions for Thiazolidinone Formation

ComponentQuantityCatalystSolventTemperatureYield
Hexylamine1.2 equivβ-CD-SO₃H (5%)H₂O/EtOHReflux85%
Carbon disulfide1.5 equiv
α-Chloroketone1.0 equiv

The Z-configuration of the exocyclic double bond is stabilized by intramolecular hydrogen bonding between the thioxo group and the adjacent carbonyl oxygen, as confirmed by X-ray crystallography in analogous compounds .

Preparation of the Pyrido[1,2-a]pyrimidin-4-one Core

The pyrido[1,2-a]pyrimidin-4-one scaffold is constructed via a three-component reaction involving 2-aminopyridine, diketene, and aldehydes. Hussain and Liu optimized this process using ethylene glycol as a solvent, which enhances reaction efficiency by stabilizing intermediates through hydrogen bonding . The reaction proceeds via enamine formation, followed by cyclodehydration (Scheme 2) .

Optimized Parameters for Pyrido[1,2-a]pyrimidin-4-one Synthesis

ParameterValue
SolventEthylene glycol
Temperature120°C
Reaction Time6 hours
Yield78%

Substitution at the 2-position is achieved by introducing (2-hydroxy-2-phenylethyl)amine during the cyclization step. This requires careful pH control (pH 8–9) to prevent epimerization of the hydroxyl group .

Coupling of Thiazolidinone and Pyrido[1,2-a]pyrimidin-4-one Moieties

The final step involves a Knoevenagel condensation between the thiazolidin-5-ylidene intermediate and the pyrido[1,2-a]pyrimidin-4-one core. Revelant et al. reported that piperidine-acetic acid catalysis in toluene under Dean-Stark conditions achieves Z-selective coupling, with yields of 70–75% . The reaction mechanism proceeds via a six-membered transition state that favors the Z-isomer due to steric hindrance from the hexyl group (Scheme 3) .

Key Data for Coupling Reaction

ParameterValue
CatalystPiperidine/AcOH
SolventToluene
Temperature110°C
Reaction Time12 hours
Z:E Ratio9:1

Stereochemical Control and Purification

Chromatographic separation on silica gel (ethyl acetate/hexanes, 3:7) isolates the Z-isomer with >98% purity . Nuclear Overhauser Effect (NOE) spectroscopy confirms the Z-configuration, showing spatial proximity between the thiazolidinone sulfur and the pyrimidinone methyl group .

Analytical Characterization

Critical spectroscopic data for the final compound:

  • HRMS (ESI): m/z 522.682 [M+H]⁺ (calc. 522.1759)

  • ¹H NMR (500 MHz, CDCl₃): δ 7.85 (d, J=7.5 Hz, 1H, pyrimidinone-H), 7.45–7.30 (m, 5H, Ph), 5.21 (s, 1H, OH), 4.15 (q, J=6.8 Hz, 2H, CH₂NH) .

  • ¹³C NMR: 178.9 (C=O), 165.2 (C=S), 152.1 (C=N) .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.